Cas no 1804511-90-7 (5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine)
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
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- Inchi: 1S/C7H8F2N2O/c1-3-4(10)2-11-7(12)5(3)6(8)9/h2,6H,10H2,1H3,(H,11,12)
- InChI Key: MDLVWYYTUZKXAH-UHFFFAOYSA-N
- SMILES: FC(C1C(NC=C(C=1C)N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 281
- XLogP3: -0.2
- Topological Polar Surface Area: 55.1
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005424-500mg |
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine |
1804511-90-7 | 97% | 500mg |
$940.80 | 2022-04-02 | |
| Alichem | A024005424-1g |
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine |
1804511-90-7 | 97% | 1g |
$1,596.00 | 2022-04-02 |
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
Comprehensive Guide to 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1804511-90-7): Properties, Applications, and Industry Insights
5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1804511-90-7) is a specialized heterocyclic compound with a unique molecular structure, combining amino, hydroxyl, and difluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its pyridine core and fluorine substitution make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated pyridine derivatives like 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are actively exploring its applications in crop protection and veterinary medicine, aligning with the global trend toward sustainable agriculture. The compound’s selective reactivity also makes it valuable for click chemistry and bioconjugation techniques, which are pivotal in modern biopharmaceuticals.
The synthesis of CAS No. 1804511-90-7 typically involves multi-step organic transformations, including halogenation and amination, to achieve high purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. As a building block, this compound is often utilized in high-throughput screening libraries, addressing the growing need for novel small-molecule therapeutics.
From an environmental perspective, the difluoromethyl group in 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine offers advantages in reducing persistence in ecosystems compared to traditional analogs. This aligns with the green chemistry movement, a hot topic among regulatory bodies and manufacturers. Companies are increasingly adopting eco-friendly synthesis routes to minimize waste and energy consumption, further enhancing the compound’s market appeal.
Frequently asked questions about CAS No. 1804511-90-7 include its solubility profile (notably in polar aprotic solvents like DMSO), stability under varying pH conditions, and compatibility with metal-catalyzed reactions. These properties are crucial for formulators designing drug delivery systems or agrochemical formulations. Additionally, its toxicity profile and handling precautions are well-documented in safety data sheets, ensuring compliance with REACH and GHS regulations.
Innovations in catalytic fluorination have further optimized the production of 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine, reducing costs and improving yields. This progress supports its integration into precision medicine and smart farming solutions—two sectors experiencing exponential growth. As AI-driven molecular modeling accelerates compound optimization, the role of such tailor-made intermediates will only expand, solidifying their position in the fine chemicals market.
In conclusion, 5-Amino-3-(difluoromethyl)-2-hydroxy-4-methylpyridine represents a convergence of cutting-edge chemistry and industrial demand. Its versatility across life sciences and material science underscores its importance in addressing contemporary challenges, from antimicrobial resistance to sustainable crop yields. With ongoing research and technological advancements, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.
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